Cas no 2248301-36-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-chloronaphthalen-1-yl)oxy]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-chloronaphthalen-1-yl)oxy]acetate
• CAS No: 2248301-36-0
• MF: C₂₀H₁₂ClNO₅
• MW: 381.765984535217
• CID: 6574688
• PubChem ID: 165730328
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-chloronaphthalen-1-yl)oxy]acetate Chemical and Physical Properties

Names and Identifiers

• 2248301-36-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-chloronaphthalen-1-yl)oxy]acetate
• EN300-6520210

• Inchi： 1S/C20H12ClNO5/c21-16-9-10-17(13-6-2-1-5-12(13)16)26-11-18(23)27-22-19(24)14-7-3-4-8-15(14)20(22)25/h1-10H,11H2
• InChI Key： MEXSWSODOUGLJS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=CC=C21)OCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 381.0404002g/mol
• Monoisotopic Mass: 381.0404002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-chloronaphthalen-1-yl)oxy]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-chloronaphthalen-1-yl)oxy]acetate (CAS No. 2248301-36-0) in Modern Chemical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-chloronaphthalen-1-yl)oxy]acetate, identified by its CAS number 2248301-36-0, represents a fascinating intersection of heterocyclic chemistry and medicinal science. This molecule, featuring a complex scaffold of an isoindole core and a naphthalene derivative, has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The structural motif combines the unique electronic properties of the isoindole ring system with the lipophilic characteristics of the naphthalene moiety, making it a promising candidate for further exploration.

In the realm of pharmaceutical research, the synthesis and characterization of such intricate molecules are critical for understanding their biological activity. The presence of both carbonyl and ester functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-chloronaphthalen-1-yl)oxy]acetate suggests potential for diverse interactions with biological targets. These functional groups can serve as points for hydrogen bonding, hydrophobic interactions, or even as substrates for enzymatic modification, depending on the molecular environment.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and modes of interaction between such compounds and biological targets with unprecedented accuracy. The isoindole core of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-chloronaphthalen-1-yl)oxy]acetate has been identified as a key pharmacophore in several drug candidates targeting neurological disorders. Its ability to adopt multiple conformations may facilitate binding to complex protein structures, offering a potential advantage over simpler aromatic systems.

The naphthalene derivative attached via an oxygenated acetic acid side chain introduces an additional layer of complexity to the molecule. This modification not only enhances lipophilicity but also introduces a polar interaction site that could be exploited for selective binding. Such structural features are particularly relevant in the context of drug design, where balancing hydrophobic and hydrophilic interactions is crucial for achieving optimal pharmacokinetic properties.

One of the most intriguing aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-chloronaphthalen-1-yloxy]acetate is its potential role in modulating biological pathways associated with inflammation and oxidative stress. The isoindole scaffold has been shown to exhibit anti-inflammatory properties in several preclinical models, while the naphthalene moiety may contribute to antioxidant activity. These dual functionalities make it an attractive candidate for developing therapeutics aimed at chronic inflammatory diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The formation of the isoindole ring system typically requires cyclization reactions under controlled conditions, while the introduction of the chloronaphthalenyl group necessitates selective functionalization techniques. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both cost and environmental impact.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoi-nodol - 2 - yl 2 - [(4 - chloronaphthalen - 1 - yl)oxy]acetate (CAS No. 2248301 - 36 - 0) represents a significant advancement in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for novel therapeutics. As research continues to uncover new applications for this compound and similar derivatives, its importance in drug discovery is likely to grow even further.